Cas no 2169093-71-2 (5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol)

• Product Name: 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol
• CAS No: 2169093-71-2
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 5974029
• PubChem ID: 165744480
• Update Time: 2025-08-05

5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol
• EN300-1269587
• 2169093-71-2
• [5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl](2-methylcyclopropyl)methanol

• Inchi： 1S/C11H18N2OS/c1-6-5-8(6)10(14)11-13-7(2)9(15-11)3-4-12/h6,8,10,14H,3-5,12H2,1-2H3
• InChI Key： NKPFULFCYOUQGG-UHFFFAOYSA-N
• SMILES： S1C(CCN)=C(C)N=C1C(C1CC1C)O

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.4Ų

Additional information on 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol

Introduction to 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol (CAS No. 2169093-71-2)

5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol, identified by the CAS number 2169093-71-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivative class, a heterocyclic compound known for its broad spectrum of biological activities. The presence of multiple functional groups, including an aminoethyl side chain, a methyl-substituted thiazole ring, and a 2-methylcyclopropyl moiety, contributes to its unique chemical properties and potential pharmacological relevance.

The thiazole core in this molecule is particularly noteworthy, as thiazole derivatives are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif has been extensively studied in drug discovery efforts due to its ability to interact with various biological targets. Specifically, the 4-methyl substituent on the thiazole ring may influence the compound's electronic properties and binding affinity to biological receptors. Additionally, the 2-aminoethyl group introduces a polar and basic character to the molecule, which could enhance its solubility in aqueous environments and facilitate interactions with charged biological targets.

The 2-methylcyclopropyl side chain is another critical feature of this compound. This bulky group can affect both the conformational flexibility and the steric hindrance of the molecule, potentially influencing its metabolic stability and pharmacokinetic behavior. In recent years, there has been growing interest in cyclopropyl-containing compounds due to their unique metabolic profiles and improved bioavailability compared to linear aliphatic chains. The incorporation of a methylcyclopropyl group into a drug-like scaffold has shown promise in enhancing binding affinity and reducing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have suggested that compounds with similar structural features to 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. For instance, preliminary computational studies have indicated that this compound could interact with kinases and other signaling proteins involved in cell proliferation and differentiation.

The synthesis of this compound presents unique challenges due to its intricate structure. Multi-step organic synthesis is typically required to construct the thiazole ring system, introduce the aminoethyl side chain, and incorporate the 2-methylcyclopropyl group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it enables scalable production for further biological evaluation.

In terms of pharmacological evaluation, 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol has been tested in various in vitro assays to assess its potential therapeutic applications. Early findings suggest that this compound may possess antimicrobial properties against certain resistant strains of bacteria. Additionally, its interaction with cellular pathways relevant to cancer progression has been explored in preclinical models. These studies highlight the importance of structural optimization in developing novel therapeutics targeting complex diseases.

The chemical stability of this compound under different conditions is another area of interest. Factors such as pH, temperature, and exposure to light can influence the integrity of functional groups like the thiazole ring and amino side chains. Understanding these stability profiles is essential for formulating effective drug candidates that maintain efficacy during storage and administration. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to characterize the molecular structure and confirm the identity of synthetic intermediates.

Future research directions may focus on exploring analogs of 5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol by modifying specific functional groups or introducing new structural motifs. Such modifications could lead to compounds with enhanced potency, selectivity, or improved pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,5-(2-aminoethyl)-4-methyl-1,3-thiazol-2-yl(2-methylcyclopropyl)methanol (CAS No. 2169093-71-2) represents a promising scaffold for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features combined with preliminary biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve,this compound may play a significant role in developing next-generation therapeutics across multiple therapeutic areas.